4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 4-cyclopropyl-2-(2-methoxyethyl)-5-[1-(3-methylbutanoyl)piperidin-3-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H30N4O3/c1-13(2)11-16(23)20-8-4-5-14(12-20)17-19-21(9-10-25-3)18(24)22(17)15-6-7-15/h13-15H,4-12H2,1-3H3
• InChI Key: GBYYTPWELIINLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1CCCC(C1)C2=NN(C(=O)N2C3CC3)CCOC
• Molecular Formula: C18H30N4O3
• Molecular Weight: 350.5 g/mol
• CAS No.: 2195954-43-7

Description

4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS 2195954-43-7) is a chemical compound supplied for research and development purposes. This compound has a molecular formula of C18H30N4O3 and a molecular weight of 350.46 g/mol . Its complex structure features a 1,2,4-triazol-5-one core, which is a privileged scaffold in medicinal chemistry, substituted with a cyclopropyl group, a 2-methoxyethyl chain, and a piperidine moiety acylated with 3-methylbutanoic acid . Researchers can acquire this compound from suppliers, with various quantities available to suit different experimental needs . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult the safety data sheet prior to use.

Biological Activity

The compound 4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one is a member of the triazole family, known for its diverse biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications based on current research findings.

Chemical Structure and Properties

The structure of the compound can be summarized with the following characteristics:

• IUPAC Name : 4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• Molecular Formula : C₁₈H₃₁N₅O₂
• Molecular Weight : 345.48 g/mol

Anticancer Properties

Recent studies have highlighted the potential anticancer properties of compounds containing the triazole moiety. For instance, derivatives of triazole have shown significant cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (μM)
47f	HCT-116	6.2
47e	T47D	43.4
47f	T47D	27.3

These findings suggest that triazole derivatives may inhibit cancer cell proliferation through apoptosis and cell cycle arrest mechanisms .

Antimicrobial Activity

Triazole compounds are also noted for their antimicrobial properties. Studies indicate that certain triazole derivatives exhibit activity against a range of bacterial strains. For example:

Compound	Bacterial Strain	Activity Level
76a	Staphylococcus aureus	Significant
76b	Escherichia coli	Moderate

The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anti-inflammatory Effects

Some studies have reported anti-inflammatory effects associated with triazole derivatives. These compounds can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation in various models.

The exact mechanism by which 4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one exerts its biological effects is still under investigation. However, it is hypothesized to involve:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes critical for cancer cell survival.
• Modulation of Signaling Pathways : The compound may interact with pathways involved in apoptosis and cell proliferation.
• Interaction with DNA : Some triazoles can intercalate into DNA or disrupt replication processes.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of triazole derivatives similar to the compound :

• Cytotoxicity Assays : In vitro assays demonstrated that specific derivatives induced apoptosis in cancer cells while sparing normal cells.
• Antimicrobial Testing : Compounds were tested against clinical isolates of bacteria and fungi, showing varying degrees of effectiveness.
• Inflammation Models : Animal models indicated reduced inflammatory markers when treated with triazole derivatives.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Compound Name	Key Substituents	Structural Differences	Potential Implications	References
4-Cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one (Target)	Cyclopropyl, 2-methoxyethyl, 3-methylbutanoyl-piperidine	-	Balanced lipophilicity; potential for membrane permeability and moderate bioactivity.
4-Cyclopropyl-2-(2-methoxyethyl)-5-[1-(octahydro-1H-indol-2-ylcarbonyl)-3-piperidinyl]-2,4-dihydro-3H-1,2,4-triazol-3-one	Octahydroindole-carbonyl-piperidine	Aromatic indole moiety replaces 3-methylbutanoyl	Increased steric bulk; possible enhanced receptor binding specificity.
Carfentrazone-ethyl (Herbicide)	Ethyl ester, dichlorophenyl	Dichlorophenyl substituent; ester functional group	Herbicidal activity via protoporphyrinogen oxidase inhibition.
Coumarin- and benzodiazepine-fused triazolone derivatives	Coumarin, benzodiazepine, tetrazole	Extended π-systems and fused heterocycles	Fluorescence properties; potential CNS activity.

Key Observations

Substituent Impact on Bioactivity: The 3-methylbutanoyl group in the target compound provides moderate lipophilicity, contrasting with the octahydroindole-carbonyl group in its analog, which introduces aromaticity and steric hindrance. This difference could influence pharmacokinetic properties, such as metabolic stability or target-binding affinity . In carfentrazone-ethyl, the dichlorophenyl group is critical for herbicidal activity, suggesting that electron-withdrawing substituents enhance agrochemical efficacy .

Synthetic Flexibility: The piperidine ring in the target compound allows for functionalization at the 3-position, enabling modular synthesis of analogs with varied acyl groups (e.g., 3-methylbutanoyl vs. indole-carbonyl) .

Characterization Methods :

• X-ray crystallography using SHELXL and ORTEP-III is essential for resolving the stereochemistry of such complex heterocycles, particularly the conformation of the piperidine ring and triazolone core .